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Introduction
Testosterone buciclate, also known by its developmental code names 20 Aet-1 and CDB-

1781, is a synthetic, injectable anabolic-androgenic steroid (AAS) and a long-acting ester of

testosterone.[1] Developed collaboratively by the Contraceptive Development Branch of the

National Institute of Child Health and Human Development (NICHD) and the World Health

Organization (WHO), it was primarily investigated for its potential in androgen replacement

therapy and as a male contraceptive.[1] Although it showed promise in clinical trials, it was

never commercially marketed.[1] This technical guide provides a comprehensive overview of its

chemical structure, properties, and the methodologies used in its evaluation.

Chemical Structure and Properties
Testosterone buciclate is the C17β buciclate (4-butylcyclohexane-1-carboxylate) ester of the

naturally occurring androgen, testosterone.[1] The addition of this bulky, lipophilic ester group

significantly prolongs the release and activity of testosterone from the injection site.

Chemical Structure:
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IUPAC Name: [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-

1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 4-

butylcyclohexane-1-carboxylate[1]

Chemical Formula: C₃₀H₄₆O₃[2]

Molecular Weight: 454.7 g/mol [2]

CAS Number: 118931-19-4[2]

The structure of testosterone buciclate is depicted below:

Chemical structure of testosterone buciclate

Physicochemical Properties
A summary of the known physicochemical properties of testosterone buciclate is presented in

the table below. It is important to note that specific experimental data for some properties, such

as melting and boiling points, are not readily available in the published literature. For

comparative purposes, data for the parent compound, testosterone, are also included where

available.
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Property Testosterone Buciclate
Testosterone (Parent
Compound)

Molecular Formula C₃₀H₄₆O₃ C₁₉H₂₈O₂

Molecular Weight 454.7 g/mol 288.43 g/mol

Physical Form Solid[2]
White or slightly cream-white

crystalline powder[3]

Melting Point Not available 155 °C[3]

Boiling Point Not available Not available

Solubility
Insoluble in water; Soluble in

vegetable oils[1]

Insoluble in water; Freely

soluble in alcohol, chloroform,

dioxane, ether, and soluble in

vegetable oils[3]

Predicted logP 7.9 - 8.5 3.32[3]

Experimental Protocols
Synthesis of Testosterone Buciclate
While a detailed, step-by-step protocol for the synthesis of testosterone buciclate is not

publicly available, a general method has been described. The synthesis involves the

esterification of testosterone with trans-4-butylcyclohexanecarboxylic acid chloride.[4]

General Synthetic Scheme:

Preparation of trans-4-butylcyclohexanecarboxylic acid: This intermediate can be

synthesized from 4-butylbenzoic acid. One described method involves the Birch reduction of

4-butylbenzoic acid, followed by hydrolysis to yield a cis/trans mixture of 4-

butylcyclohexanecarboxylic acid. The desired trans-isomer is then isolated, for example,

through the formation of a crystalline inclusion complex with thiourea.[4]

Formation of the Acid Chloride: The isolated trans-4-butylcyclohexanecarboxylic acid is then

treated with a chlorinating agent, such as thionyl chloride (SOCl₂), in an appropriate solvent

like benzene to form the corresponding acyl chloride.[4]
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Esterification of Testosterone: Finally, the trans-4-butylcyclohexanecarboxylic acid chloride is

condensed with testosterone. This reaction is typically carried out in the presence of a base,

such as pyridine, in a solvent like benzene to yield testosterone buciclate.[4]

Experimental Workflow for Synthesis:
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Preparation of Acyl Chloride

Esterification

4-Butylbenzoic Acid cis/trans-4-Butylcyclohexanecarboxylic Acid
Birch Reduction

trans-4-Butylcyclohexanecarboxylic Acid
Isomer Separation

trans-4-Butylcyclohexanecarbonyl Chloride

SOCl2

Testosterone Buciclate

Pyridine

Testosterone
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Serum Sample

Add Internal Standard

Protein Precipitation

Extraction (LLE or SPE)

Evaporation & Reconstitution

LC Separation

MS/MS Detection (ESI+)

Quantification (MRM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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